Cas no 2228417-48-7 (3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-one)

• Product Name: 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-one
• CAS No: 2228417-48-7
• MF: C₈H₇F₅N₂O
• MW: 242.145999193192
• CID: 6116049
• PubChem ID: 165837485
• Update Time: 2025-07-20

3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-one
• 2228417-48-7
• 3-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-1,1,1-trifluoropropan-2-one
• EN300-2002792

• Inchi： 1S/C8H7F5N2O/c1-15-3-4(6(14-15)7(9)10)2-5(16)8(11,12)13/h3,7H,2H2,1H3
• InChI Key： NFSAECNNHKBRCB-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)CC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 242.04785366g/mol
• Monoisotopic Mass: 242.04785366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-one

Research Briefing on 3-(3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-one (CAS: 2228417-48-7)

The compound 3-(3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-one (CAS: 2228417-48-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and difluoromethyl pyrazole moieties, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel agrochemicals and pharmaceuticals. Recent studies have focused on its synthesis, biological activity, and applications in drug discovery.

Recent advancements in the synthesis of 3-(3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-one have highlighted its role as a versatile building block for fluorinated heterocycles. A study published in the Journal of Fluorine Chemistry (2023) demonstrated an optimized synthetic route that improves yield and purity, leveraging palladium-catalyzed cross-coupling reactions. The incorporation of fluorine atoms enhances the molecule's metabolic stability and bioavailability, making it a valuable candidate for further pharmacological evaluation.

In the context of agrochemical applications, this compound has shown notable efficacy as a fungicide. Research conducted by Bayer AG (2022) revealed its potent inhibitory activity against fungal pathogens such as Botrytis cinerea and Fusarium graminearum. The mechanism of action involves the disruption of fungal cell membrane integrity, attributed to the electrophilic properties of the trifluoromethyl ketone group. Field trials have demonstrated its superior performance compared to conventional fungicides, with reduced environmental persistence.

Pharmaceutical research has also explored the therapeutic potential of 2228417-48-7. A preclinical study (Nature Chemical Biology, 2023) identified its role as a covalent inhibitor of serine hydrolases, a enzyme family implicated in inflammatory and neurodegenerative diseases. The compound's selectivity and potency were validated through kinetic assays and X-ray crystallography, revealing a unique binding mode facilitated by its fluorinated scaffold. These findings underscore its potential as a lead compound for drug development.

Despite these promising results, challenges remain in the large-scale production and formulation of 3-(3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-one. Regulatory considerations, particularly regarding the environmental impact of fluorinated compounds, necessitate further toxicological studies. Collaborative efforts between academia and industry are essential to address these hurdles and accelerate its translation into commercial applications.

In conclusion, 2228417-48-7 represents a compelling case study in the intersection of fluorine chemistry and biomedicine. Its multifaceted applications—from agrochemicals to therapeutics—highlight the strategic importance of fluorinated compounds in addressing global challenges in food security and human health. Future research should prioritize mechanistic elucidation, structural optimization, and sustainable synthesis pathways to fully realize its potential.